Cas no 2140866-90-4 (6-(4-piperidyl)quinoline;hydrochloride)

• Product Name: 6-(4-piperidyl)quinoline;hydrochloride
• CAS No: 2140866-90-4
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 5164304
• Update Time: 2026-03-04

6-(4-piperidyl)quinoline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(4-piperidyl)quinoline;hydrochloride

• Inchi： 1S/C14H16N2.ClH/c1-2-13-10-12(3-4-14(13)16-7-1)11-5-8-15-9-6-11;/h1-4,7,10-11,15H,5-6,8-9H2;1H
• InChI Key： WYCZOXHYRMJNBH-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)C=CC2N=CC=CC=2C=1.Cl

Additional information on 6-(4-piperidyl)quinoline;hydrochloride

6-(4-Piperidyl)Quinoline; Hydrochloride (CAS No. 2140866-90-4): A Comprehensive Overview

6-(4-Piperidyl)quinoline; hydrochloride (CAS No. 2140866-90-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, pharmacological effects, and potential therapeutic uses of 6-(4-piperidyl)quinoline; hydrochloride.

Chemical Structure and Properties

The molecular formula of 6-(4-piperidyl)quinoline; hydrochloride is C₁₅H₁₇N₂·HCl, with a molecular weight of approximately 271.77 g/mol. The compound consists of a quinoline ring system fused to a piperidine moiety, which is further functionalized with a hydrochloride salt. The quinoline ring, a heterocyclic aromatic compound, is known for its broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The piperidine group, on the other hand, is often associated with central nervous system (CNS) activity and has been used in the development of various CNS-active drugs.

The hydrochloride salt form of the compound enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations. This property is particularly important for ensuring optimal bioavailability and therapeutic efficacy when administered orally or parenterally.

Synthesis and Preparation

The synthesis of 6-(4-piperidyl)quinoline; hydrochloride typically involves multi-step reactions that combine the quinoline and piperidine moieties. One common synthetic route involves the reaction of 6-chloroquinoline with 4-piperidinemethanol in the presence of a suitable base, followed by the formation of the hydrochloride salt. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Pharmacological Effects

6-(4-Piperidyl)quinoline; hydrochloride has been studied for its diverse pharmacological effects. Research has shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β, thereby reducing inflammation at the cellular level.

In addition to its anti-inflammatory effects, 6-(4-piperidyl)quinoline; hydrochloride has also been investigated for its neuroprotective properties. Preclinical studies have indicated that it can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in the management of these debilitating conditions.

Clinical Applications and Research

The potential clinical applications of 6-(4-piperidyl)quinoline; hydrochloride are currently being explored through various preclinical and early-stage clinical trials. One area of focus is its use as an anti-inflammatory agent in chronic inflammatory diseases. Preliminary results from animal models have shown promising outcomes, with significant reductions in inflammation and improved disease outcomes.

In the realm of neuroprotection, ongoing research is investigating the efficacy of 6-(4-piperidyl)quinoline; hydrochloride in preventing neuronal damage in models of neurodegenerative diseases. Early findings suggest that it may be effective in slowing disease progression and improving cognitive function in affected individuals.

Safety and Toxicology

The safety profile of 6-(4-piperidyl)quinoline; hydrochloride is an important consideration for its potential therapeutic use. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully assess its safety in humans.

Clinical trials will be crucial in determining the optimal dosing regimens and identifying any potential side effects or drug interactions. These studies will also provide valuable insights into the long-term safety and efficacy of this compound as a therapeutic agent.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 6-(4-piperidyl)quinoline; hydrochloride highlights its potential as a novel therapeutic agent for a range of diseases. Its unique chemical structure and diverse pharmacological effects make it an attractive candidate for further development. As more data from clinical trials become available, we can expect to gain a better understanding of its therapeutic potential and safety profile.

In conclusion, 6-(4-piperidyl)quinoline; hydrochloride (CAS No. 2140866-90-4) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and neuroprotective properties offer promising avenues for treating various inflammatory and neurodegenerative diseases. Continued research will be essential to fully realize its potential as a safe and effective therapeutic agent.